2-chloro-N-(2-chloroethyl)-N-methyl-2-phenylethanamine
Overview
Description
“2-Chloroethylamine” is a compound used as a derivatizing reagent for amino acids, dipeptides, and nucleotides . Another related compound, “2-Chloro-N,N-diethylethylamine”, is used as an alkylating reagent for the synthesis of various derivatives .
Molecular Structure Analysis
The molecular structure of these compounds can be represented by their linear formulas. For “2-Chloroethylamine”, the linear formula is ClCH2CH2NH2 . For “2-Chloro-N,N-diethylethylamine”, the linear formula is (C2H5)2NCH2CH2Cl .
Scientific Research Applications
Chlorinated Hydrocarbon Recovery
A study by Seo & Lee (2001) explored a hydrate-based recovery process for removing chlorinated hydrocarbons from aqueous solutions. This process showed promise in the separation and recovery of organic pollutants, potentially including compounds similar to 2-chloro-N-(2-chloroethyl)-N-methyl-2-phenylethanamine.
Thermophysical Properties and Interactions
Reddy, Rao, & Rambabu (2016) investigated the interactions of chloroethanol and phenylethanol in N-methyl-2-pyrrolidone, focusing on thermophysical properties Reddy et al. (2016). While not directly studying this compound, their research offers insights into the behavior of similar chlorinated compounds.
Chemical Warfare Agent Decontamination
Choi et al. (2018) developed polyurethane fibers functionalized with N-chloro hydantoin for decontaminating chemical warfare agents Choi et al. (2018). This research may have implications for handling and neutralizing compounds like this compound in hazardous environments.
Biotechnological Production of Flavoring Agents
Martínez-Avila, Sánchez, Font, & Barrena (2018) reviewed the biotechnological production of 2-phenylethanol, a compound related to this compound, for use in flavoring agents Martínez-Avila et al. (2018). This study highlights the potential for biotechnological applications of similar compounds.
DNA-Protein Cross-Linking in Cancer Treatment
Research by Michaelson-Richie et al. (2011) on mechlorethamine-induced DNA-protein cross-linking in human fibrosarcoma cells could provide a framework for understanding the interactions of similar compounds like this compound in cancer therapies Michaelson-Richie et al. (2011).
Mechanism of Action
Target of Action
The primary target of 2-chloro-N-(2-chloroethyl)-N-methyl-2-phenylethanamine is DNA, specifically the N7 nitrogen on the DNA base guanine . This compound belongs to the group of alkylating agents, a class of anticancer chemotherapeutic drugs .
Mode of Action
This compound works by binding to DNA, crosslinking two strands and preventing cell duplication . This interaction with its targets results in changes at the molecular level that disrupt the normal function and replication of cells .
Biochemical Pathways
The affected pathway is the DNA replication process. By crosslinking two strands of DNA, this compound inhibits the normal replication process, leading to cell death . The downstream effects include the disruption of cell growth and division, which is particularly effective against rapidly dividing cells, such as cancer cells .
Pharmacokinetics
Similar compounds have a biological half-life of less than 1 minute and approximately 50% is excreted through the kidneys . These properties may impact the bioavailability of the compound, affecting its efficacy and potential side effects .
Result of Action
The molecular and cellular effects of this compound’s action include the disruption of DNA replication, leading to cell death . This can result in the reduction of tumor size and potentially the elimination of cancer cells .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other substances can affect the stability and activity of the compound . .
Safety and Hazards
Properties
IUPAC Name |
2-chloro-N-(2-chloroethyl)-N-methyl-2-phenylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15Cl2N/c1-14(8-7-12)9-11(13)10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUSNCWLQRVMIRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCl)CC(C1=CC=CC=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50328862 | |
Record name | 2-chloro-N-(2-chloroethyl)-N-methyl-2-phenylethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50328862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22270-22-0 | |
Record name | 2-chloro-N-(2-chloroethyl)-N-methyl-2-phenylethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50328862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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